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Compound of Interest

Compound Name: Chromium(III) acetate

Cat. No.: B1589519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of chromium(III) acetate, a

compound with significant industrial applications and emerging interest in biomedical research.

This document details its complex nomenclature and Chemical Abstracts Service (CAS)

numbers, summarizes its key physicochemical properties, outlines detailed experimental

protocols for its synthesis, and explores its mechanism of action as a modulator of the AMP-

activated protein kinase (AMPK) signaling pathway.

Nomenclature and CAS Number
Chromium(III) acetate is not a simple salt but typically exists as a coordination complex. The

most common form is a basic trinuclear complex, leading to a variety of names and CAS

numbers. It is crucial for researchers to be aware of these distinctions to ensure the use of the

correct chemical entity.

The common structural feature of these compounds is the trinuclear cation

[Cr₃O(O₂CCH₃)₆(H₂O)₃]⁺.[1][2] This complex consists of three chromium(III) ions arranged in a

triangle, bridged by a central oxygen atom and six acetate ligands. Each chromium atom is

octahedrally coordinated.[1][2] The charge of this cation is balanced by an associated anion.
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A summary of the various forms of chromium(III) acetate and their identifiers is presented in

the table below.

Common
Name

IUPAC Name
Other
Synonyms

CAS Number
Molecular
Formula

Chromium(III)

acetate

Chromium(3+)

triacetate

Chromic acetate,

Chromium

triacetate

1066-30-4 C₆H₉CrO₆

Basic chromium

acetate

µ₃-Oxo-

hexakis(µ₂-

acetato-

O,O')triaqua-

trichromium(III)

chloride

hexahydrate

Chromium(III)

acetate hydrate
32591-52-9 C₁₂H₃₆ClCr₃O₂₂

Basic chromium

acetate

Acetic acid,

chromium(3+)

salt, hydrate

Chromic acetate,

hydrate
25013-82-5

C₂H₄O₂·⅓Cr·xH₂

O

Basic chromium

acetate

Chromium(III)

acetate, basic
- 39430-51-8

Cr₃(OH)₂(OOCC

H₃)₇

Chromium

acetate

hydroxide

-

Acetic acid of the

chromium salt,

Chromic acetate

hydroxide

263752-31-4
[Cr₂(OH)₃(OAc)₃]

₄

Physicochemical Properties
The properties of chromium(III) acetate can vary depending on the specific complex and its

hydration state. The data presented below pertains to the most commonly referenced forms.
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Property Value Notes

Appearance
Grayish-green to bluish-green

powder or crystals.[1][3]

The color can vary with the

specific complex and hydration

state.

Molar Mass 229.13 g/mol
For the simple formula

Cr(CH₃CO₂)₃.

723.84 g·mol⁻¹
For the chloride hexahydrate

of the trinuclear cation.[1]

Melting Point >400 °C Decomposes upon heating.[4]

Solubility Soluble in water.[1]

Solubility in DMSO is reported

as 10 mg/mL, with sonication

recommended.[5]

Density 1.662 g/cm³
For the chloride hexahydrate

of the trinuclear cation.[1]

Magnetic Susceptibility (χ) -5104.0·10⁻⁶ cm³/mol
For the chloride hexahydrate

of the trinuclear cation.[1]

Experimental Protocols
Synthesis of Basic Chromium(III) Acetate
This protocol is adapted from historical methods for the preparation of basic chromium(III)
acetate.[1]

Materials:

Potassium dichromate (K₂Cr₂O₇) or Chromium(VI) oxide (CrO₃)

Sulfur dioxide (SO₂) or Ethanol (C₂H₅OH)

Concentrated hydrochloric acid (HCl) (if using ethanol)

Concentrated ammonia solution (NH₄OH)
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Glacial acetic acid (CH₃COOH)

Distilled water

Procedure:

Reduction of Chromium(VI):

Method A (Using SO₂): Dissolve 25 g of potassium dichromate in 500 mL of water. Bubble

sulfur dioxide gas through the solution until the color changes from orange to a pure

green, indicating complete reduction to chromium(III). Boil the solution to remove any

excess SO₂.

Method B (Using Ethanol): In a fume hood, add 25 g of potassium dichromate to a mixture

of 420 mL of water and 80 mL of concentrated hydrochloric acid. Slowly add 35 mL of

ethanol to the solution to reduce the chromium(VI) to chromium(III).

Precipitation of Chromium(III) Hydroxide:

Heat the chromium(III) salt solution to boiling.

Slowly add concentrated ammonia solution with constant stirring until the solution is

slightly basic. This will precipitate chromium(III) hydroxide as a gelatinous solid. Avoid a

large excess of ammonia.

Filter the precipitate using a Büchner funnel and wash it thoroughly with several portions

of hot distilled water.

Formation of Basic Chromium(III) Acetate:

Transfer the moist chromium(III) hydroxide precipitate to an evaporating dish.

Add approximately 100 mL of glacial acetic acid and stir to dissolve the precipitate.

Carefully evaporate the solution in a fume hood over a gentle heat source. Stir frequently

as the solution becomes more concentrated to prevent splattering.

Continue evaporation until a crystalline solid is obtained.
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Dry the resulting crystals in a desiccator.

Signaling Pathway and Mechanism of Action
Recent research has identified chromium(III) compounds as modulators of the AMP-activated

protein kinase (AMPK) pathway.[6][7] AMPK is a crucial cellular energy sensor that plays a

central role in regulating metabolism. The proposed mechanism involves the interaction of Cr³⁺

with mitochondrial ATP synthase.
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Figure 1: Proposed mechanism of AMPK activation by Chromium(III).

As depicted in the diagram, Cr³⁺ is thought to inhibit the activity of mitochondrial ATP synthase.

This inhibition leads to a decrease in ATP production and a subsequent increase in the cellular

AMP/ATP ratio. The elevated AMP/ATP ratio allosterically activates AMPK. Activated AMPK

then phosphorylates downstream targets to restore cellular energy homeostasis by switching

off anabolic pathways, such as fatty acid and cholesterol synthesis, and promoting catabolic

processes. This mechanism provides a molecular basis for the observed effects of

chromium(III) on glucose and lipid metabolism.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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